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Compound of Interest

Compound Name: 4-Methyloxolane-2-carboxylic acid

Cat. No.: B2732494 Get Quote

Disclaimer: This document provides immediate safety and logistical guidance for handling 4-
Methyloxolane-2-carboxylic acid based on available data for structurally similar compounds.

A specific Safety Data Sheet (SDS) for 4-Methyloxolane-2-carboxylic acid (CAS No. 61449-

65-8) was not available at the time of writing. It is imperative to consult the official SDS for this

compound as soon as it is available and to conduct a thorough risk assessment before

commencing any work.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against potential exposure to

4-Methyloxolane-2-carboxylic acid. The following table summarizes the recommended PPE

based on information for similar carboxylic acids and oxolane derivatives.
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Body Part Recommended Protection Rationale

Eyes/Face
Chemical safety goggles or a

face shield.

Protects against potential

splashes that can cause

serious eye irritation or

damage.

Hands
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact which

may cause irritation.[1] Gloves

should be inspected before

use and removed carefully to

avoid skin contamination.

Body
Laboratory coat or long-

sleeved clothing.

Provides a barrier against

accidental skin contact.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

dust or aerosols are

generated.

Minimizes the inhalation of

potentially harmful vapors or

dust.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for ensuring safety in the laboratory.

1. Preparation and Engineering Controls:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Before handling, ensure all necessary PPE is donned correctly.

2. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[1]
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Prevent the formation of dust and aerosols.

Wash hands thoroughly with soap and water after handling and before breaks or leaving the

laboratory.[1]

Do not eat, drink, or smoke in the handling area.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

4. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly.

Disposal Plan
Proper disposal of 4-Methyloxolane-2-carboxylic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This chemical waste is likely to be classified as hazardous.

Disposal Method: Dispose of the waste material and any contaminated items in accordance

with all applicable federal, state, and local environmental regulations. This should be done

through a licensed waste disposal contractor.

Container Disposal: Do not reuse empty containers. Dispose of them as hazardous waste.
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Experimental Workflow for Safe Handling

Preparation Handling Cleanup & Disposal Storage

Don Personal
Protective Equipment Set Up in Fume Hood Weigh CompoundProceed to handling Transfer to Reaction Decontaminate GlasswareAfter experiment Dispose of Waste Seal ContainerAfter cleanup Store in Designated Area

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Methyloxolane-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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